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Compound of Interest

Compound Name: Z-Yvad-cmk

Cat. No.: B10799306

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the preparation of a stock solution of Z-YVAD-
CMK (N-[(phenylmethoxy)carbonyl]-L-tyrosyl-L-valyl-N-[(1S)-1-(carboxymethyl)-3-chloro-2-
oxopropyl]-L-alaninamide), a potent and irreversible inhibitor of caspase-1 and caspase-3.
Accurate preparation of this solution is critical for reliable experimental outcomes in apoptosis
and inflammation research.

Introduction

Z-YVAD-CMK is a cell-permeable tetrapeptide that specifically targets and inhibits the activity
of caspase-1 and caspase-3, key enzymes in the inflammatory and apoptotic pathways. It is
widely used in cellular assays to study the roles of these caspases in various biological
processes. This protocol outlines the necessary steps to solubilize and store Z-YVAD-CMK for
consistent performance in your experiments.

Quantitative Data Summary

The following table summarizes the key quantitative data for Z-YVAD-CMK.
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Property

Value

Molecular Weight

633.1 g/mol

Molecular Formula

C30H37CIN4Oo (often as a trifluoroacetate salt)

Recommended Solvent

Dimethyl sulfoxide (DMSO)

Solubility in DMSO

1 mg/mL

Recommended Storage

-20°C (for solid compound and stock solution)

Stock Solution Stability

Up to 1 month at -20°C or up to 6 months at
-80°C

Experimental Protocol: Preparation of a 10 mM Z-
YVAD-CMK Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Z-YVAD-CMK in DMSO.

Materials:

« Z-YVAD-CMK (solid)

e Anhydrous/molecular sieve-dried Dimethyl sulfoxide (DMSO)

o Sterile, DNase/RNase-free microcentrifuge tubes

o Calibrated micropipettes and sterile tips

o \ortex mixer

o Water bath or heat block set to 37°C (optional)

 Ultrasonic bath (optional)

Procedure:

o Aseptic Technique: Perform all steps in a clean, sterile environment (e.g., a laminar flow

hood) to prevent contamination of the stock solution.
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o Equilibration: Allow the vial of solid Z-YVAD-CMK to equilibrate to room temperature before
opening to prevent condensation of moisture.

e Mass Calculation: To prepare a 10 mM stock solution, calculate the required volume of
DMSO based on the mass of Z-YVAD-CMK. The formula is:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Concentration (mol/L))
For example, to prepare a 10 mM stock solution from 1 mg of Z-YVAD-CMK:
Volume (uL) = (0.001 g / 633.1 g/mol ) / 0.010 mol/L * 1,000,000 pL/L = 157.9 pL

o Solubilization: a. Carefully add the calculated volume of anhydrous DMSO to the vial
containing the Z-YVAD-CMK powder. b. Cap the vial tightly and vortex thoroughly for 1-2
minutes to dissolve the compound.

o Enhancing Solubility (Optional): If the compound does not fully dissolve, you can warm the
solution to 37°C for a short period and/or place it in an ultrasonic bath until the solution is
clear.

» Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

o Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months). Protect from light.

Experimental Workflow

The following diagram illustrates the workflow for preparing the Z-YVAD-CMK stock solution.
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Caption: Workflow for Z-YVAD-CMK Stock Solution Preparation.
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 To cite this document: BenchChem. [Preparation of Z-YVAD-CMK Stock Solution: Application
Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10799306#how-to-prepare-a-stock-solution-of-z-
yvad-cmk]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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